Cas no 103466-73-5 (Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-chloro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16a)-)

• Product Name: Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-chloro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16a)-
• CAS No: 103466-73-5
• MF: C₂₈H₃₇ClO₇
• MW: 521.042188405991
• CID: 175189
• PubChem ID: 65877
• Update Time: 2025-04-19

Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-chloro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16a)- Chemical and Physical Properties

Names and Identifiers

• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-chloro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (11b,16a)-
• [(8S,9R,10S,11S,13S,14S,16R,17R)-17-(2-acetyloxyacetyl)-9-chloro-11-hydroxy-10,13,16-trimethyl-3-oxo-6,7,8,11,12,14,15,16-octahydrocyclopenta[a]phenanthren-17-yl] butanoate
• Pregna-1,4-diene-3,20-dione,21-(acetyloxy)-9-chloro-11-hydroxy-16-methyl-17-(1-oxobutoxy)-, (1...
• AC1L245K
• AC1Q62N1
• CHEMBL2106296
• CL09
• Icometasone enbutate
• icomethasone enbutate
• SureCN140440
• UNII-51DNE9RS3F
• Icometasone
• 103466-73-5
• Icometasone enbutate [INN]
• SCHEMBL140440
• CL-09
• Q27260894
• 9-Chloro-11beta,17,21-trihydroxy-16alpha-methylpregna-1,4-diene-3,20-dione 17-butyrate 21-acetate
• 9-CHLORO-11.BETA.,17,21-TRIHYDROXY-16.ALPHA.-METHYLPREGNA-1,4-DIENE-3,20-DIONE 17-BUTYRATE 21-ACETATE
• 51DNE9RS3F
• NS00124215
• Icometasone enbutate [INN:BAN]

• Inchi： 1S/C28H37ClO7/c1-6-7-24(34)36-28(23(33)15-35-17(3)30)16(2)12-21-20-9-8-18-13-19(31)10-11-25(18,4)27(20,29)22(32)14-26(21,28)5/h10-11,13,16,20-22,32H,6-9,12,14-15H2,1-5H3/t16-,20+,21+,22+,25+,26+,27+,28+/m1/s1
• InChI Key： OVTRPNSKIPQZEC-NJLPOHDGSA-N
• SMILES： Cl[C@@]12[C@]3(C=CC(C=C3CC[C@H]1[C@@H]1C[C@@H](C)[C@](C(COC(C)=O)=O)([C@@]1(C)C[C@@H]2O)OC(CCC)=O)=O)C

Computed Properties

• Exact Mass: 520.22291
• Monoisotopic Mass: 520.2227812g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 36
• Rotatable Bond Count: 8
• Complexity: 1050
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 8
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 107Ų

Experimental Properties

• PSA: 106.97